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Compound of Interest

Compound Name: Titanium(IV) iodide

Cat. No.: B1583315 Get Quote

Technical Support Center: Titanium(IV) Iodide
This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling and storage of Titanium(IV) iodide (TiI₄).

Below you will find troubleshooting guides and frequently asked questions (FAQs) to address

common issues encountered during experimentation.

Frequently Asked Questions (FAQs)
Q1: What is Titanium(IV) iodide and what are its primary hazards?

A1: Titanium(IV) iodide, also known as titanium tetraiodide (TiI₄), is a black, volatile solid that

appears as red-brown crystals.[1] It is primarily used as an intermediate in the van Arkel–de

Boer process for purifying titanium and as a catalyst in organic synthesis.[1] The main hazards

associated with TiI₄ are its violent hydrolysis when in contact with water and its corrosive

nature.[1][2] It is classified as a corrosive material that can cause severe skin burns and eye

damage.[3][4][5][6]

Q2: How should I properly store Titanium(IV) iodide?

A2: Titanium(IV) iodide is sensitive to air, moisture, and light.[4][5] Therefore, it must be stored

in a tightly closed container in a dry, cool, and well-ventilated area.[3][4][5][6] It is

recommended to store it under an inert gas, such as nitrogen.[5] Keep it away from water,

moisture, strong oxidizing agents, and strong bases.[4][5]
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Q3: What personal protective equipment (PPE) is required when handling Titanium(IV)
iodide?

A3: When handling TiI₄, it is crucial to wear appropriate personal protective equipment to avoid

contact with skin and eyes.[3][7] Recommended PPE includes:

Eye Protection: Chemical safety goggles or a face shield. Contact lenses should not be

worn.[3]

Hand Protection: Neoprene or nitrile rubber gloves.[3]

Skin and Body Protection: Wear suitable protective clothing, such as a lab coat or an

impervious suit resistant to corrosion.[3][7]

Respiratory Protection: If there is a risk of inhaling dust, use a NIOSH-certified combination

organic vapor/acid gas (yellow cartridge) respirator.[3]

Q4: What should I do in case of accidental exposure to Titanium(IV) iodide?

A4: Immediate action is critical in the event of exposure.

After Inhalation: Move the individual to fresh air and keep them at rest. If they feel unwell,

seek immediate medical advice.[3][4]

After Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin

with plenty of soap and water.[3][4][6] Seek immediate medical attention.[3][4]

After Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

making sure to rinse under the eyelids.[3][5] Remove contact lenses if present and easy to

do so.[3] Seek immediate medical attention from an ophthalmologist.[4]

After Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[3][5][6] Never give

anything by mouth to an unconscious person and seek immediate medical advice.[3][6]

Q5: How should I dispose of Titanium(IV) iodide waste?

A5: Waste material must be disposed of in accordance with national and local regulations.[4]

Do not mix it with other waste.[4] Leave the chemical in its original container if possible.[4]
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Uncleaned containers should be handled in the same manner as the product itself.[4] Dispose

of the contents and container at an approved waste disposal plant.[4][5][6]

Troubleshooting Guide
This guide addresses specific issues that may arise during experiments involving Titanium(IV)
iodide.

Issue 1: The Titanium(IV) iodide solid has changed color or appears wet.

Possible Cause: The container has been compromised, leading to exposure to moisture

and/or air. Titanium(IV) iodide reacts with water and moisture in the air, which can alter its

appearance.[3]

Solution: Do not use the reagent. A compromised reagent can lead to unpredictable reaction

outcomes and potential safety hazards. Dispose of the material according to proper waste

disposal procedures. For future use, ensure containers are sealed tightly and stored in a

desiccator or glovebox.

Issue 2: A violent reaction or fuming is observed when transferring the solid.

Possible Cause: Titanium(IV) iodide is reacting with ambient moisture. This reaction can be

vigorous and release hydrogen iodide vapor, which is corrosive and irritating.[3]

Solution: Handle the solid in an inert atmosphere, such as in a glovebox or under a stream of

dry nitrogen or argon.[5] Ensure all glassware and equipment are thoroughly dried before

use. If fuming occurs, ensure adequate ventilation and use appropriate respiratory

protection.

Issue 3: The reaction involving Titanium(IV) iodide is not proceeding as expected or is giving

low yields.

Possible Cause 1: The reagent may have degraded due to improper storage.

Solution 1: Use a fresh, unopened container of Titanium(IV) iodide to confirm if reagent

quality is the issue.
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Possible Cause 2: The solvents and other reagents may not be sufficiently anhydrous. The

presence of water will consume the TiI₄.

Solution 2: Use freshly distilled and dried solvents. Ensure all other reagents are anhydrous.

Possible Cause 3: The reaction may be sensitive to temperature or the rate of addition of

reagents.

Solution 3: Review the experimental protocol and ensure that temperature control is

adequate and that reagents are added at the specified rate.

Data Presentation
Table 1: Physical and Chemical Properties of Titanium(IV) Iodide

Property Value

Chemical Formula TiI₄

Molar Mass 555.49 g/mol [2]

Appearance Red-brown crystals; black volatile solid[1][2]

Melting Point 150 °C (302 °F; 423 K)[1][2]

Boiling Point 377 °C (711 °F; 650 K)[1][2]

Density 4.3 g/cm³[1][2]

Solubility in Water Hydrolyzes violently[1][2]

Solubility in other solvents Soluble in CH₂Cl₂, CHCl₃, CS₂[1][2][8]

Table 2: Hazard Identification and Safety Information
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Hazard GHS Classification
Precautionary Statements
(Examples)

Skin Corrosion/Irritation Category 1B[4]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[3][4]

[6]

Serious Eye Damage/Eye

Irritation
Category 1[4]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3][4][6]

Reactivity
Reacts violently with water.[1]

[2]

P260: Do not breathe dust.[3]

[4][6]

Experimental Protocols
Example Protocol: Pinacol Coupling of Benzaldehyde using a Low-Valent Titanium Reagent

Generated from Titanium(IV) Iodide

This protocol is representative of a common application of titanium reagents in organic

synthesis. Low-valent titanium, generated in situ from a Ti(IV) source, is an effective agent for

the reductive coupling of aldehydes and ketones.[9]

Materials:

Titanium(IV) iodide (TiI₄)

Copper powder (Cu)

Benzaldehyde

Anhydrous dichloromethane (CH₂Cl₂)

Anhydrous pivalonitrile
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Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄)

Schlenk flask or other suitable reaction vessel for inert atmosphere chemistry

Magnetic stirrer and stir bar

Syringes and needles for transfer of anhydrous solvents and reagents

Procedure:

Preparation of the Reaction Vessel: Under an inert atmosphere of argon or nitrogen, add

copper powder to a dry Schlenk flask equipped with a magnetic stir bar.

Formation of the Low-Valent Titanium Reagent: In the same flask, add Titanium(IV) iodide.

To this mixture, add anhydrous dichloromethane and anhydrous pivalonitrile. Stir the

resulting suspension at room temperature. The low-valent titanium reagent will form in situ.

Addition of the Carbonyl Compound: To the stirred suspension of the low-valent titanium

reagent, add benzaldehyde dropwise via syringe at room temperature.

Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of

the reaction by thin-layer chromatography (TLC) until the starting material (benzaldehyde) is

consumed.

Quenching the Reaction: Once the reaction is complete, quench it by the slow addition of a

saturated aqueous solution of sodium bicarbonate.

Work-up and Isolation: Transfer the mixture to a separatory funnel and extract the product

with dichloromethane. Combine the organic layers, wash with brine, and dry over anhydrous

magnesium sulfate.

Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. The

crude product can be purified by column chromatography on silica gel to yield the 1,2-diol

product.
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Mandatory Visualization

Start

Troubleshooting Steps

Corrective Actions

Outcome

Experiment with TiI₄ Fails 
 (e.g., low yield, unexpected reaction)

Check Reagent Integrity:
- Color change?

- Clumping/Wet appearance?

Initial Check

Verify Inert Atmosphere:
- Was the reaction run under N₂ or Ar?

- Was glassware oven-dried?

Reagent OK

Action: Discard old reagent.
Use a fresh, sealed bottle of TiI₄.

Reagent Compromised

Assess Solvent/Reagent Purity:
- Were anhydrous solvents used?

- Were other reagents dry?

Atmosphere OK

Action: Re-run experiment using a glovebox
or with rigorous Schlenk line technique.

Moisture Exposure Likely

Action: Use freshly distilled/dried solvents.
Ensure other reagents are anhydrous.

Contamination Suspected

Successful Experiment

Solvents OK Retry ExperimentRetry Experiment Retry Experiment

Click to download full resolution via product page

Caption: Troubleshooting workflow for experiments involving Titanium(IV) iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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